Cas no 885519-09-5 (Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate)
885519-09-5 structure
Product Name:Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate
CAS No:885519-09-5
MF:C9H6IN3O4
MW:347.066113948822
CID:840500
PubChem ID:24728104
Update Time:2025-04-19
Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate
- 3-Iodo-6-nitro-4-indazolecarboxylic acid methyl ester
- 3-IODO-6-NITRO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
- methyl 3-iodo-6-nitro-2H-indazole-4-carboxylate
- DTXSID00646169
- Methyl3-iodo-6-nitro-1H-indazole-4-carboxylate
- AKOS022173006
- 885519-09-5
- DB-194105
-
- Inchi: 1S/C9H6IN3O4/c1-17-9(14)5-2-4(13(15)16)3-6-7(5)8(10)12-11-6/h2-3H,1H3,(H,11,12)
- InChI Key: DJLJUJXSBAPPBZ-UHFFFAOYSA-N
- SMILES: IC1=C2C(C(=O)OC)=CC(=CC2=NN1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 346.94030g/mol
- Monoisotopic Mass: 346.94030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 101Ų
Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150730-1g |
methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate |
885519-09-5 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM150730-1g |
methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate |
885519-09-5 | 95% | 1g |
$*** | 2023-03-31 | |
| Alichem | A269002571-1g |
Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate |
885519-09-5 | 95% | 1g |
$607.60 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633698-1g |
Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate |
885519-09-5 | 98% | 1g |
¥5642.00 | 2024-04-27 |
Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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